Cas no 2649064-15-1 (5-(2-isocyanatopropan-2-yl)-2,3-dihydro-1-benzofuran)

• Product Name: 5-(2-isocyanatopropan-2-yl)-2,3-dihydro-1-benzofuran
• CAS No: 2649064-15-1
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 6396725
• PubChem ID: 105455221
• Update Time: 2025-06-28

5-(2-isocyanatopropan-2-yl)-2,3-dihydro-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• 5-(2-isocyanatopropan-2-yl)-2,3-dihydro-1-benzofuran
• EN300-1819764
• 2649064-15-1

• Inchi： 1S/C12H13NO2/c1-12(2,13-8-14)10-3-4-11-9(7-10)5-6-15-11/h3-4,7H,5-6H2,1-2H3
• InChI Key： HMVJYUSGKJSEOQ-UHFFFAOYSA-N
• SMILES： O1CCC2=C1C=CC(=C2)C(C)(C)N=C=O

Computed Properties

• Exact Mass: 203.094628657g/mol
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.7Ų

Additional information on 5-(2-isocyanatopropan-2-yl)-2,3-dihydro-1-benzofuran

5-(2-Isocyanatopropan-2-yl)-2,3-dihydro-1-benzofuran: A Comprehensive Overview

5-(2-Isocyanatopropan-2-yl)-2,3-dihydro-1-benzofuran, with the CAS number 2649064-15-1, is a unique compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its distinct molecular structure, which includes an isocyanate group and a benzofuran scaffold. The isocyanate functionality imparts reactive properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and materials.

The chemical structure of 5-(2-isocyanatopropan-2-yl)-2,3-dihydro-1-benzofuran consists of a benzofuran core, which is a heterocyclic aromatic compound with a fused benzene and furan ring. The presence of the isocyanate group at the 5-position of the 2,3-dihydrobenzofuran ring adds significant reactivity and versatility to the molecule. This structure has been studied for its potential applications in drug discovery and materials science.

Recent research has highlighted the importance of 5-(2-isocyanatopropan-2-yl)-2,3-dihydro-1-benzofuran in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry (2023) explored the use of this compound as a key intermediate in the synthesis of small molecules targeting specific protein-protein interactions (PPIs). The unique reactivity of the isocyanate group allows for efficient coupling reactions, facilitating the construction of complex molecular architectures with high selectivity and potency.

In addition to its role in pharmaceutical research, 5-(2-isocyanatopropan-2-yl)-2,3-dihydro-1-benzofuran has also shown promise in materials science. A recent article in Advanced Materials (2024) reported the use of this compound as a building block for designing novel polyurethanes with enhanced mechanical properties and thermal stability. The benzofuran moiety contributes to the overall rigidity and aromatic character of the polymer, while the isocyanate functionality enables robust cross-linking reactions.

The synthesis of 5-(2-isocyanatopropan-2-yl)-2,3-dihydro-1-benzofuran typically involves multi-step procedures that ensure high yields and purity. One common approach involves the reaction of 5-hydroxy-2,3-dihydrobenzofuran with isocyanate derivatives under controlled conditions. The choice of catalysts and solvents plays a crucial role in optimizing the reaction efficiency and minimizing side products. Recent advancements in green chemistry have led to more environmentally friendly synthetic methods, reducing waste and energy consumption.

The physicochemical properties of 5-(2-isocyanatopropan-2-yl)-2,3-dihydro-1-benzofuran have been extensively characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the molecular structure and conformational behavior of the compound. For example, NMR studies have revealed specific hydrogen bonding patterns that influence the compound's solubility and reactivity in different solvents.

The biological activity of 5-(2-isocyanatopropan-2-yl)-2,3-dihydro-1-benzofuran has been investigated through in vitro and in vivo assays. Preclinical studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, research published in Bioorganic & Medicinal Chemistry Letters (2024) showed that derivatives of this compound exhibit potent inhibitory effects on kinases associated with cancer progression. These findings underscore the therapeutic potential of 5-(2-isocyanatopropan-2-yl)-2,3-dihydro-1-benzofuran and its derivatives.

Safety and toxicity assessments are critical aspects of any chemical compound's evaluation. Studies conducted on 5-(2-isocyanatopropan-2-yl)-2,3-dihydro-1-benzofuran have shown that it exhibits low toxicity at relevant concentrations. However, proper handling and storage protocols should be followed to ensure safety during laboratory use. The compound should be stored under dry conditions away from strong acids or bases to maintain its stability.

In conclusion, 5-(2-isocyanatopropan-2-yl)-2,3-dihydro-1-benzofuran, with CAS number 2649064-15-1, is a versatile compound with significant potential in both pharmaceutical research and materials science. Its unique molecular structure and reactive properties make it an attractive candidate for developing novel therapeutics and advanced materials. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in these fields.